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Compound of Interest

Calcium 2-0xo0-3-
Compound Name:
phenylpropanoate

cat. No.: B1588136

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of Calcium 2-oxo-3-phenylpropanoate, a compound of significant interest to
researchers, scientists, and professionals in drug development. This document also delves into
its role in key metabolic pathways, offering a valuable resource for those exploring its
therapeutic potential.

Core Chemical and Physical Properties

Calcium 2-oxo-3-phenylpropanoate, also known as calcium phenylpyruvate, is a white to off-
white crystalline powder.[1][2] It is the calcium salt of 2-ox0-3-phenylpropanoic acid, an alpha-
keto acid analog of the essential amino acid phenylalanine. The compound is stable under
normal conditions and is soluble in water and ethanol, with slight solubility in DMSO.[1][3]
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Property Value Source(s)
Molecular Formula CisH14CaOe [1112]
Molecular Weight 366.38 g/mol [1][2]

calcium bis(2-oxo-3-

IUPAC Name
phenylpropanoate)

CAS Number 51828-93-4 [1][2]
White to off-white crystalline

Appearance [1112]
powder

Melting Point 172°C (decomposes) [3]

N Soluble in water and ethanol,
Solubility ) ] [11[3]
slightly soluble in DMSO.

Chemical Structure

The chemical structure of Calcium 2-oxo0-3-phenylpropanoate consists of a calcium cation
(Caz*) ionically bonded to two molecules of 2-oxo-3-phenylpropanoate. Each anion features a
phenyl group attached to a propanoate backbone with a ketone group at the alpha-carbon
position.

Canonical SMILES: C1=CC=C(C=C1)CC(=0)C(=0)[0-].C1=CC=C(C=C1)CC(=0)C(=0)[O-].
[Cat+2]

Experimental Protocols: Synthesis of Calcium 2-
oxo-3-phenylpropanoate

The primary method for synthesizing Calcium 2-oxo-3-phenylpropanoate is through the
direct neutralization of 2-oxo0-3-phenylpropanoic acid (phenylpyruvic acid) with a calcium base,
such as calcium hydroxide.

Materials and Equipment

e 2-0x0-3-phenylpropanoic acid
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e Calcium hydroxide (Ca(OH)z2)

e Deionized water or Ethanol

o Reaction vessel with stirring capability

o Heating mantle or water bath

e pH meter or pH indicator strips

« Filtration apparatus (e.g., Buchner funnel and flask)
e Drying oven

General Procedure

» Dissolution of the Acid: Dissolve a known quantity of 2-oxo-3-phenylpropanoic acid in a
suitable solvent, such as water or ethanol, in the reaction vessel. Gentle heating and stirring
can be applied to facilitate dissolution.

o Neutralization: Slowly add a stoichiometric amount of calcium hydroxide to the solution while
continuously stirring. The reaction is a neutralization process where the acidic proton of the
carboxylic acid reacts with the hydroxide ions from the calcium hydroxide. The reaction can
be represented as: 2 CoHsOs + Ca(OH)2 » Ca(CoH703)2 + 2 H20

e pH Adjustment and Monitoring: Monitor the pH of the reaction mixture. The addition of
calcium hydroxide should continue until the solution reaches a neutral pH (approximately
7.0).

o Precipitation and Isolation: As the reaction proceeds, Calcium 2-oxo0-3-phenylpropanoate
will precipitate out of the solution, particularly if the reaction is cooled after neutralization. The
precipitate is then collected by filtration.

 Purification: The collected solid can be purified by recrystallization from a suitable solvent to
remove any unreacted starting materials or byproducts.

e Drying: The purified product is then dried in a drying oven at a moderate temperature to
remove any residual solvent.
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Note: This is a generalized protocol. The specific quantities of reagents, reaction time, and
temperature may need to be optimized to improve yield and purity.

Signaling Pathways and Biological Relevance

Calcium 2-oxo-3-phenylpropanoate and its parent acid are key intermediates in the
metabolism of phenylalanine. Its role is particularly significant in the context of certain
metabolic disorders and their management.

Phenylalanine Metabolism

Under normal physiological conditions, the essential amino acid phenylalanine is converted to
tyrosine by the enzyme phenylalanine hydroxylase. However, in individuals with
phenylketonuria (PKU), a genetic disorder where this enzyme is deficient, phenylalanine is
instead metabolized to 2-0xo0-3-phenylpropanoic acid (phenylpyruvic acid).
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Caption: Phenylalanine metabolism pathways.

Role in Chronic Kidney Disease Management

Alpha-keto acids, including 2-oxo-3-phenylpropanoic acid, play a therapeutic role in the
management of chronic kidney disease (CKD). In patients with CKD, a low-protein diet is often
recommended to reduce the nitrogenous waste load on the kidneys. Supplementation with
alpha-keto acid analogues, such as Calcium 2-oxo-3-phenylpropanoate, provides the carbon
skeletons of essential amino acids. Through transamination in the body, these keto acids can
be converted into their corresponding amino acids, thereby helping to maintain nutritional
status while minimizing the intake of nitrogen. This can help in slowing the progression of CKD.
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Caption: Role of alpha-keto acids in CKD.

This technical guide serves as a foundational resource for understanding the key chemical and
biological aspects of Calcium 2-oxo-3-phenylpropanoate. Further research into its
applications and mechanisms of action is ongoing and promises to yield valuable insights for
the scientific and medical communities.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1588136?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. droracle.ai [droracle.ali]

3. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Unveiling the Chemical Profile of Calcium 2-oxo-3-
phenylpropanoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588136#calcium-2-oxo-3-phenylpropanoate-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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